Quaternary ferrites by batch and continuous flow hydrothermal synthesis: a comparison†
CrystEngComm Pub Date: 2019-10-14 DOI: 10.1039/C9CE01462D
Abstract
Crystalline spinel quaternary ferrites MxZn1−xFe2O4 (M = Co, Ni; x = 0.2, 0.35, 0.5, 0.65, 0.8) were synthesised through conventional batch hydrothermal synthesis (HT) at 135 °C as well as via continuous flow hydrothermal synthesis (CHFS). The as prepared compounds were thoroughly characterised from a compositional (ICP-MS, XPS) and structural (XRD) point of view in order to compare the synthetic approaches and achieve a greater understanding of how the chosen approach influences the characteristics of the resulting spinel.
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